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Compound of Interest

Compound Name:
(4-Chlorophenyl)(3,4-

dihydroxyphenyl)methanone

Cat. No.: B140492 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and toxicity

data for the chemical compound (4-Chlorophenyl)(3,4-dihydroxyphenyl)methanone (CAS

No. 134612-84-3). Due to the limited specific toxicological data for this exact molecule, this

document also includes information on structurally related benzophenone derivatives and

standardized experimental protocols for key toxicity assessments. This approach allows for a

predictive understanding of the compound's potential hazards and provides a framework for

generating further safety data.

Chemical and Physical Properties
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Property Value Source

CAS Number 134612-84-3 [1][2][3]

Molecular Formula C13H9ClO3 [1][3]

Molecular Weight 248.66 g/mol [1][3]

IUPAC Name
(4-chlorophenyl)(3,4-

dihydroxyphenyl)methanone
[3]

SMILES
O=C(C1=CC=C(Cl)C=C1)C2=

CC=C(O)C(O)=C2
[1]

Physical State Solid N/A

Hazard Identification and Classification
Based on available safety data sheets, (4-Chlorophenyl)(3,4-dihydroxyphenyl)methanone is

classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[3]

One supplier also classifies the compound under:

Acute toxicity, oral (Category 4)

Acute toxicity, dermal (Category 4)[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][3]

Quantitative Toxicological Data
Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration), for (4-Chlorophenyl)(3,4-dihydroxyphenyl)methanone are not readily

available in the public domain. However, for a structurally similar compound, (4-chlorophenyl)-

(3,4-dimethoxyphenyl)methanone, the following data has been reported:

Oral LD50: > 5,000 mg/kg bw

Dermal LD50: > 2,000 mg/kg bw[5]

It is important to note that the presence of free hydroxyl groups in the target compound

compared to the methoxy groups in the analog could influence its toxicological profile.

Experimental Protocols for Toxicity Assessment
To generate robust safety and toxicity data for (4-Chlorophenyl)(3,4-
dihydroxyphenyl)methanone, the following standardized OECD (Organisation for Economic

Co-operation and Development) guidelines and common in vitro assays are recommended.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is a stepwise procedure using a reduced number of animals to classify a

substance into a toxicity category based on oral administration.[6][7][8][9]

Methodology:

Animal Selection: Healthy, young adult rodents (usually female rats) are used.[9]

Housing and Fasting: Animals are housed in appropriate conditions and fasted overnight

before dosing.[8]

Dose Administration: The test substance is administered orally in a single dose. The starting

dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[6]
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Stepwise Procedure: The test proceeds in a stepwise manner, with each step involving three

animals. The outcome of each step (mortality or survival) determines the next step: whether

to dose at a higher or lower level or to stop the test.[9]

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[7]

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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